4-(t-Butyldimethylsilyloxy)benzoic acid
Overview
Description
“4-(t-Butyldimethylsilyloxy)benzoic acid” is an organic compound with the molecular formula C13H20O3Si and a molecular weight of 252.38 g/mol. It is a derivative of benzoic acid, where a tert-butyldimethylsilyloxy group is attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to a carboxyl group and a tert-butyldimethylsilyloxy group . The presence of these groups can significantly influence the compound’s reactivity and properties.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, studies on benzoic acid have shown that it can react with OH, NO3, and SO4 radicals in the atmosphere . These reactions can lead to the formation of various products, including hydroxybenzoic acids .Future Directions
While specific future directions for “4-(t-Butyldimethylsilyloxy)benzoic acid” are not available, research on benzoic acid derivatives suggests potential applications in organic optoelectronic devices . Additionally, biochar has been shown to reduce the generation and release of benzoic acid from soybean root, suggesting potential agricultural applications .
Mechanism of Action
Target of Action
Similar compounds such as (tert-butyldimethylsilyloxy)acetaldehyde have been reported to act as both an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose .
Mode of Action
By temporarily blocking these groups, they can prevent unwanted reactions from occurring during the synthesis process .
Biochemical Pathways
Related compounds have been used as important reagents in the total synthesis of various natural products .
Result of Action
Its use as a protective group in organic synthesis suggests that it may play a role in facilitating the synthesis of complex organic molecules .
Action Environment
The action of 4-[(tert-Butyldimethylsilyl)oxy]benzoic acid can be influenced by various environmental factors. For instance, it is known that silyl ethers are sensitive to acidic conditions, which can cause the removal of the silyl protecting group. Therefore, the pH of the environment could potentially influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
4-[tert-butyl(dimethyl)silyl]oxybenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O3Si/c1-13(2,3)17(4,5)16-11-8-6-10(7-9-11)12(14)15/h6-9H,1-5H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOSJKFHVBPZYIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O3Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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